Cas no 1803582-08-2 (4-Morpholinepropanoic acid, α-hydroxy-, hydrochloride (1:1))
4-Morpholinepropanoic acid, α-hydroxy-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- 4-Morpholinepropanoic acid, α-hydroxy-, hydrochloride (1:1)
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- MDL: MFCD28954258
- Inchi: 1S/C7H13NO4.ClH/c9-6(7(10)11)5-8-1-3-12-4-2-8;/h6,9H,1-5H2,(H,10,11);1H
- InChI Key: IFHSMTLAWIMKRT-UHFFFAOYSA-N
- SMILES: C(N1CCOCC1)C(O)C(=O)O.Cl
4-Morpholinepropanoic acid, α-hydroxy-, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-219530-0.05g |
2-hydroxy-3-(morpholin-4-yl)propanoic acid hydrochloride |
1803582-08-2 | 95% | 0.05g |
$205.0 | 2023-09-16 | |
| Enamine | EN300-219530-0.1g |
2-hydroxy-3-(morpholin-4-yl)propanoic acid hydrochloride |
1803582-08-2 | 95% | 0.1g |
$306.0 | 2023-09-16 | |
| Enamine | EN300-219530-0.25g |
2-hydroxy-3-(morpholin-4-yl)propanoic acid hydrochloride |
1803582-08-2 | 95% | 0.25g |
$438.0 | 2023-09-16 | |
| Enamine | EN300-219530-0.5g |
2-hydroxy-3-(morpholin-4-yl)propanoic acid hydrochloride |
1803582-08-2 | 95% | 0.5g |
$691.0 | 2023-09-16 | |
| Enamine | EN300-219530-1.0g |
2-hydroxy-3-(morpholin-4-yl)propanoic acid hydrochloride |
1803582-08-2 | 95% | 1g |
$884.0 | 2023-06-08 | |
| Enamine | EN300-219530-2.5g |
2-hydroxy-3-(morpholin-4-yl)propanoic acid hydrochloride |
1803582-08-2 | 95% | 2.5g |
$1735.0 | 2023-09-16 | |
| Enamine | EN300-219530-5.0g |
2-hydroxy-3-(morpholin-4-yl)propanoic acid hydrochloride |
1803582-08-2 | 95% | 5g |
$2566.0 | 2023-06-08 | |
| Enamine | EN300-219530-10.0g |
2-hydroxy-3-(morpholin-4-yl)propanoic acid hydrochloride |
1803582-08-2 | 95% | 10g |
$3807.0 | 2023-06-08 | |
| Enamine | EN300-219530-1g |
2-hydroxy-3-(morpholin-4-yl)propanoic acid hydrochloride |
1803582-08-2 | 95% | 1g |
$884.0 | 2023-09-16 | |
| Enamine | EN300-219530-5g |
2-hydroxy-3-(morpholin-4-yl)propanoic acid hydrochloride |
1803582-08-2 | 95% | 5g |
$2566.0 | 2023-09-16 |
4-Morpholinepropanoic acid, α-hydroxy-, hydrochloride (1:1) Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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2. Agricultural
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
Additional information on 4-Morpholinepropanoic acid, α-hydroxy-, hydrochloride (1:1)
4-Morpholinepropanoic Acid, α-Hydroxy-, Hydrochloride (1:1): A Comprehensive Overview
4-Morpholinepropanoic acid, α-hydroxy-, hydrochloride (1:1), also known by its CAS number 1803582-08-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of α-hydroxy acids, which are widely studied for their role in various biological processes and therapeutic applications. The structure of 4-morpholinepropanoic acid, α-hydroxy-, hydrochloride (1:1) consists of a morpholine ring attached to an α-hydroxy propanoic acid moiety, forming a unique chemical entity with potential bioactive properties.
The synthesis of 4-morpholinepropanoic acid, α-hydroxy-, hydrochloride (1:1) involves a series of well-defined chemical reactions, including nucleophilic substitution and acid-base neutralization. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, making it accessible for further research and development. The compound's physical properties, such as its melting point, solubility, and stability under various conditions, have been extensively characterized using modern analytical techniques like NMR spectroscopy and HPLC.
One of the most promising applications of 4-morpholinepropanoic acid, α-hydroxy-, hydrochloride (1:1) lies in its potential as a drug candidate. Preclinical studies have demonstrated that this compound exhibits modulatory effects on key cellular pathways involved in inflammation and oxidative stress. For instance, recent research has highlighted its ability to inhibit the activity of certain kinases associated with chronic inflammatory diseases. These findings suggest that 4-morpholinepropanoic acid, α-hydroxy-, hydrochloride (1:1) could serve as a lead compound for the development of novel anti-inflammatory agents.
In addition to its pharmacological applications, 4-morpholinepropanoic acid, α-hydroxy-, hydrochloride (1:1) has shown interesting properties in the field of material science. Its ability to form stable complexes with metal ions has led to its exploration as a potential ligand in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials hold great promise for applications in gas storage, catalysis, and sensing technologies.
Recent studies have also focused on understanding the biodegradation and environmental impact of 4-morpholinepropanoic acid, α-hydroxy-, hydrochloride (1:1). Researchers have investigated its fate in aquatic environments and its potential toxicity to aquatic organisms. These studies are crucial for ensuring the safe use and disposal of this compound in industrial and pharmaceutical settings.
Looking ahead, the development of 4-morpholinepropanoic acid, α-hydroxy-, hydrochloride (1:1) into a clinically relevant drug will require further optimization of its pharmacokinetic properties. Ongoing research is focused on improving its bioavailability through structural modifications and formulation strategies. Additionally, large-scale clinical trials are needed to evaluate its safety and efficacy in human subjects.
In conclusion, 4-morpholinepropanoic acid, α-hydroxy-, hydrochloride (1:1) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activity make it a valuable tool for researchers in academia and industry alike. As our understanding of this compound continues to grow, it is likely that new uses and applications will emerge, further solidifying its importance in the scientific community.
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